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Compound of Interest

Compound Name: Thymotrinan

Cat. No.: B1681310 Get Quote

For Research Use Only (RUO)

Introduction
Thymotrinan is a synthetic tripeptide composed of Arginyl-Lysyl-Aspartic acid.[1] It is

investigated for its potential biological activities, though comprehensive public data on its

mechanism of action remains limited. As with many research compounds, preparing an

accurate and stable stock solution is the first critical step for reliable and reproducible

experimental results.[2][3][4][5] Concentrated stock solutions are often more stable than

working solutions and minimize the potential for errors from repeatedly weighing small

quantities of the compound.

This document provides a detailed protocol for the preparation, storage, and handling of a

Thymotrinan stock solution for use in in vitro and in vivo research applications.

Physicochemical and Quantitative Data
Accurate calculations for stock solutions depend on the specific properties of the compound.

The following table summarizes the known and theoretical data for Thymotrinan.
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Property Value Source

Molecular Formula C16H31N7O6 PubChem CID: 3033953

Molecular Weight 417.46 g/mol PubChem CID: 3033953

IUPAC Name

(2S)-2-[[(2S)-6-amino-2-

[[(2S)-2-amino-5-

(diaminomethylideneamino)pe

ntanoyl]amino]hexanoyl]amino]

butanedioic acid

PubChem CID: 3033953

Appearance
White to off-white lyophilized

powder

Assumed based on peptide

nature

Solubility
Soluble in sterile, distilled

water

Assumed based on peptide

structure

Recommended Stock

Concentration
1-10 mM General laboratory practice

Storage of Powder -20°C to -80°C General laboratory practice

Storage of Stock Solution
-20°C (short-term, < 2 weeks);

-80°C (long-term)
General laboratory practice

Experimental Protocols
Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling Thymotrinan powder and solutions.

Handle the lyophilized powder in a chemical fume hood to avoid inhalation.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

use.

Thymotrinan lyophilized powder

Sterile, nuclease-free distilled water (or desired solvent)

Calibrated analytical balance
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Sterile conical tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

Sterile, filter-equipped pipette tips

Vortex mixer

-20°C and -80°C freezers for storage

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for your specific experimental requirements.

Step 1: Calculation of Required Mass

To prepare a molar stock solution, the molecular weight of the solute is required. The formula

for calculating the mass needed is:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution:

Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 1 mL = 0.001 L

Molecular Weight = 417.46 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (417.46 g/mol ) x (1000 mg/g) = 4.175 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 4.175 mg of Thymotrinan powder into the tube. Given the small mass, it

is crucial to use a calibrated balance with sufficient precision.

Step 3: Solubilization

Add a small amount of sterile, nuclease-free water (e.g., 500 µL) to the tube containing the

Thymotrinan powder.
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Gently vortex the tube until the powder is completely dissolved. Visually inspect the solution

to ensure no particulates are present.

Once fully dissolved, add sterile water to reach the final desired volume of 1 mL.

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade peptides, aliquot the stock solution

into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, preparation date, and

your initials.

For short-term storage (up to 2 weeks), store the aliquots at -20°C. For long-term storage,

-80°C is recommended.

Visualization of Workflow and Potential Mechanism
The following diagrams illustrate the experimental workflow for stock solution preparation and a

hypothetical signaling pathway where Thymotrinan may act.
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Caption: Workflow for Thymotrinan Stock Solution Preparation.
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Caption: Hypothetical Signaling Pathway for Thymotrinan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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